![molecular formula C27H26N2O4S B297422 ethyl 4-{5-[(E)-{(2Z)-2-[(2,5-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoate](/img/structure/B297422.png)
ethyl 4-{5-[(E)-{(2Z)-2-[(2,5-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoate
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Overview
Description
Ethyl 4-{5-[(E)-{(2Z)-2-[(2,5-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoate is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. It is a thiazolidine derivative that has shown promising results in scientific research, particularly in the areas of medicinal chemistry, pharmacology, and biochemistry. In
Mechanism of Action
The mechanism of action of ethyl 4-{5-[(E)-{(2Z)-2-[(2,5-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoate is not fully understood. However, it is believed to exert its biological activities through various pathways, including inhibition of enzymes, modulation of signaling pathways, and interaction with cellular membranes.
Biochemical and Physiological Effects
This compound has been shown to possess various biochemical and physiological effects. It has been demonstrated to exhibit antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. It has also been shown to possess antifungal activity against Candida albicans. In addition, this compound has been reported to exhibit anti-inflammatory and anticancer properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using ethyl 4-{5-[(E)-{(2Z)-2-[(2,5-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoate in lab experiments is its ability to exhibit multiple biological activities. This makes it a versatile compound that can be used in various research areas. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.
Future Directions
There are several future directions for research involving ethyl 4-{5-[(E)-{(2Z)-2-[(2,5-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoate. One potential area of research is the development of new drug delivery systems using this compound. Another area of research is the investigation of its potential use as a fluorescent probe for imaging studies. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.
Synthesis Methods
The synthesis of ethyl 4-{5-[(E)-{(2Z)-2-[(2,5-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoate involves the reaction of 2,5-dimethylbenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate and acetic acid to form 2,5-dimethyl-3-ethyl-4-oxo-1,3-thiazolidine. This intermediate is then reacted with 2-furancarboxaldehyde in the presence of sodium ethoxide to form this compound.
Scientific Research Applications
Ethyl 4-{5-[(E)-{(2Z)-2-[(2,5-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoate has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and biochemistry. It has been shown to possess various biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties. This compound has also been investigated for its potential use as a drug delivery system and as a fluorescent probe for imaging studies.
Properties
Molecular Formula |
C27H26N2O4S |
---|---|
Molecular Weight |
474.6 g/mol |
IUPAC Name |
ethyl 4-[5-[(E)-[2-(2,5-dimethylphenyl)imino-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoate |
InChI |
InChI=1S/C27H26N2O4S/c1-5-29-25(30)24(34-27(29)28-22-15-17(3)7-8-18(22)4)16-21-13-14-23(33-21)19-9-11-20(12-10-19)26(31)32-6-2/h7-16H,5-6H2,1-4H3/b24-16+,28-27? |
InChI Key |
NOPCOHDELUMULK-ZCDVQNCZSA-N |
Isomeric SMILES |
CCN1C(=O)/C(=C\C2=CC=C(O2)C3=CC=C(C=C3)C(=O)OCC)/SC1=NC4=C(C=CC(=C4)C)C |
SMILES |
CCN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)C(=O)OCC)SC1=NC4=C(C=CC(=C4)C)C |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)C(=O)OCC)SC1=NC4=C(C=CC(=C4)C)C |
Origin of Product |
United States |
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